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Quantitative Data on MGL-IN-1

The table below summarizes the key biochemical and cellular data available for MGL-IN-1, primarily

sourced from a product sheet [1].

Property /
Assay

Value / Result Description / Context

Molecular
Weight

463.46 g/mol Formula: C₂₄H₂₂FN₅O₄ [1]

CAS Number 1881244-28-5 [1]

Biological Role Irreversible MGL Inhibitor Potent and selective inhibitor of
monoacylglycerol lipase (MGL) [1]

In Vivo Effects Alleviates symptoms in MS model;
exhibits analgesic effects

Shown in acute inflammatory pain model [1]

CB1 Receptor
(IC₅₀)

>10 µM Measured in HEK293 cells expressing
human CB1 receptor [1]

CB2 Receptor
(IC₅₀)

>10 µM Measured in HEK293 cells expressing
human CB2 receptor [1]
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Property /
Assay

Value / Result Description / Context

FAAH Inhibition
(IC₅₀)

2880 nM (racemic mix); 4050 nM

((3R,4S)-(+)-enantiomer)

Measured using recombinant human FAAH

expressed in Sf21 cells [1]

MGL1 Receptor Signaling Pathway

The MGL1 receptor (Macrophage Galactose-type Lectin-1, or CLEC10A) is distinct from the enzyme MGL.

It is a C-type lectin receptor expressed on macrophages and dendritic cells that recognizes galactose and N-

acetylgalactosamine residues on pathogens and self-glycoproteins [2] [3] [4]. Its signaling plays a critical

role in modulating immune responses. The diagram below illustrates the key signaling pathways activated

upon MGL1 ligation, based on studies of its role in parasitic infections [5].
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Key Experimental Protocols for MGL1 Research

Since direct protocols for MGL-IN-1 were not available, the methodologies below for studying the MGL1

receptor's role in immune responses can serve as a useful reference. These are adapted from research on

bacterial and parasitic infections [2] [5].
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In Vivo Infection Models:

Animal Models: Studies often use MGL1−/− mice on a C57BL/6 background alongside wild-
type controls [2] [5].

Infection: Mice are infected intranasally with pathogens like Klebsiella pneumoniae (e.g., 3.0 x
10⁴ CFU) to model pneumonic sepsis or intraperitoneally with parasites like T. cruzi [2] [5].

Outcome Measures: Key metrics include animal survival, bacterial burden in organs (lungs,
liver), and analysis of lung pathology and inflammatory responses through histology and

cytokine measurement [2].

In Vitro Macrophage Assays:

Cell Isolation & Culture: Peritoneal macrophages are often harvested from mice, sometimes

after thioglycollate elicitation. Bone marrow-derived macrophages (BMDMs) are also commonly
used [2] [6].

Infection/Stimulation: Macrophages are infected with live bacteria (e.g., K. pneumoniae at an
MOI of 50) or stimulated with soluble parasite antigens (TcAg) [2] [5].

Functional Readouts: Assays measure bacterial uptake (phagocytosis), intracellular killing,
and the production of reactive oxygen species (ROS), nitric oxide (NO), and cytokines (e.g.,

TNF-α, IL-12, IL-1β) [2] [5].

Signaling Pathway Analysis:

Western Blotting: Used to detect phosphorylation and total levels of signaling proteins (e.g., p-

ERK1/2, p-c-Jun, p-NF-κB p65) and components of the NLRP3 inflammasome in macrophage
lysates after stimulation [5].

A Note on Data Interpretation and Next Steps

Based on the search results, here is some guidance for troubleshooting:

Clarify Your Target: The most critical step is to confirm whether your research involves the enzyme
MGL (Monoacylglycerol Lipase), which is inhibited by MGL-IN-1, or the immune receptor MGL1
(Macrophage Galactose-type Lectin-1). They are distinct biological entities, and confusion between

them will lead to significant data interpretation errors [1] [2].
For MGL (Enzyme) Research:

The data shows MGL-IN-1 has excellent selectivity for MGL over the related enzyme FAAH and
cannabinoid receptors CB1/CB2, which is a positive sign for its use as a tool compound [1].

For specific experimental protocols or troubleshooting with this compound, I recommend
contacting the manufacturer (MedChemExpress) directly for technical support, as they are
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the primary source [1].

For MGL1 (Receptor) Research:
The signaling diagram and experimental protocols provided above are directly relevant. The

hyperinflammatory phenotype observed in MGL1−/− mice across multiple infection models is a
key benchmark for your own experiments [2] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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